N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine

• IUPAC Name: N-[2-[2-(4-chlorophenoxy)ethoxy]ethyl]propan-2-amine
• InChI: InChI=1S/C13H20ClNO2/c1-11(2)15-7-8-16-9-10-17-13-5-3-12(14)4-6-13/h3-6,11,15H,7-10H2,1-2H3
• InChI Key: ZDCKDXYNHGMOAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCOCCOC1=CC=C(C=C1)Cl
• Molecular Formula: C13H20ClNO2
• Molecular Weight: 257.75 g/mol

Description

N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine, also known as sarpogrelate, is a selective 5-hydroxytryptamine receptor antagonist that is primarily used in the treatment of vascular diseases. It is a white powder with a molecular weight of 309.8 g/mol and a chemical formula of C16H24ClNO2.

Mechanism of Action

Sarpogrelate exerts its pharmacological effects by selectively blocking 5-hydroxytryptamine receptor subtype 2A (5-HT2A) and 2B (5-HT2B). This inhibition leads to a decrease in intracellular calcium levels, which ultimately results in the inhibition of platelet aggregation and thrombus formation. In addition, N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine has been shown to have vasodilatory effects, which may be mediated by the inhibition of endothelin-1-induced vasoconstriction.
Biochemical and Physiological Effects
Sarpogrelate has been shown to have several biochemical and physiological effects. It has been found to decrease platelet aggregation and thrombus formation, which makes it a potential therapeutic agent for the prevention and treatment of thrombotic disorders. In addition, N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of atherosclerosis and other inflammatory diseases. Sarpogrelate has also been shown to have vasodilatory effects, which may be mediated by the inhibition of endothelin-1-induced vasoconstriction.

Advantages and Limitations for Lab Experiments

Sarpogrelate has several advantages for lab experiments. It is a selective 5-HT2A and 5-HT2B receptor antagonist, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological processes. In addition, N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine has been extensively studied in animal models and has been found to have a favorable safety profile. However, N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine has some limitations for lab experiments. It is a relatively expensive drug, which may limit its use in some experiments. In addition, N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine has a relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several future directions for the study of N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine. First, more studies are needed to elucidate the exact mechanisms by which N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine exerts its pharmacological effects. Second, N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine has been shown to have potential therapeutic effects in various diseases, including cardiovascular diseases, diabetes, and cancer. Further studies are needed to determine the efficacy of N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine in these diseases. Third, N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of atherosclerosis and other inflammatory diseases. Further studies are needed to determine the potential clinical applications of N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine in these diseases. Finally, more studies are needed to determine the safety and tolerability of N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine in humans.

Synthesis Methods

The synthesis of N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine involves the reaction of 4-chlorophenol with ethylene oxide in the presence of potassium hydroxide to form 2-(4-chlorophenoxy)ethanol. This intermediate is then reacted with 2-chloroethylamine hydrochloride in the presence of sodium hydroxide to form N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine.

Scientific Research Applications

Sarpogrelate has been extensively studied for its potential therapeutic effects in various diseases, including cardiovascular diseases, diabetes, and cancer. It has been shown to inhibit platelet aggregation and thrombus formation, which makes it a promising drug for the prevention and treatment of thrombotic disorders. In addition, N-{2-[2-(4-chlorophenoxy)ethoxy]ethyl}-2-propanamine has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of atherosclerosis and other inflammatory diseases.